Cas no 1523321-44-9 (1-(2-Methyl-1,3-thiazol-4-yl)cyclohexan-1-amine)

• Product Name: 1-(2-Methyl-1,3-thiazol-4-yl)cyclohexan-1-amine
• CAS No: 1523321-44-9
• MF: C₁₀H₁₆N₂S
• MW: 196.312440872192
• CID: 5605868
• PubChem ID: 82606736
• Update Time: 2025-08-02

1-(2-Methyl-1,3-thiazol-4-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-1,3-thiazol-4-yl)cyclohexan-1-amine
• EN300-890327
• 1523321-44-9
• 1-(2-Methyl-1,3-thiazol-4-yl)cyclohexan-1-amine

• Inchi： 1S/C10H16N2S/c1-8-12-9(7-13-8)10(11)5-3-2-4-6-10/h7H,2-6,11H2,1H3
• InChI Key： BOALQYNEVKUWRK-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C1(CCCCC1)N

Computed Properties

• Exact Mass: 196.10341969g/mol
• Monoisotopic Mass: 196.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-(2-Methyl-1,3-thiazol-4-yl)cyclohexan-1-amine

Research Brief on 1-(2-Methyl-1,3-thiazol-4-yl)cyclohexan-1-amine (CAS: 1523321-44-9)

1-(2-Methyl-1,3-thiazol-4-yl)cyclohexan-1-amine (CAS: 1523321-44-9) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazole-cyclohexylamine structure, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthesis pathways, and potential as a lead compound for drug development.

The synthesis of 1-(2-Methyl-1,3-thiazol-4-yl)cyclohexan-1-amine involves a multi-step process that includes the condensation of 2-methyl-4-thiazolecarboxaldehyde with cyclohexylamine, followed by reductive amination. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluations. The compound's structural features, including the thiazole ring and the cyclohexylamine moiety, are believed to contribute to its bioactivity and selectivity.

Pharmacological studies have demonstrated that 1-(2-Methyl-1,3-thiazol-4-yl)cyclohexan-1-amine exhibits significant affinity for certain neurotransmitter receptors, particularly those involved in the regulation of mood and cognition. Preliminary in vitro and in vivo experiments suggest that this compound may have potential applications in the treatment of neurological disorders such as depression, anxiety, and cognitive impairments. However, further studies are required to fully elucidate its mechanism of action and therapeutic efficacy.

In addition to its CNS activity, recent research has also explored the compound's potential as an antimicrobial agent. The thiazole ring, a common pharmacophore in many antimicrobial drugs, may contribute to its ability to inhibit bacterial growth. Early-stage studies have shown promising results against Gram-positive bacteria, although more extensive testing is needed to determine its spectrum of activity and safety profile.

The pharmacokinetic properties of 1-(2-Methyl-1,3-thiazol-4-yl)cyclohexan-1-amine have also been investigated, with a focus on its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies have revealed that the compound has favorable bioavailability and metabolic stability, which are critical factors for its development as a therapeutic agent. However, challenges such as potential drug-drug interactions and toxicity profiles need to be addressed in future research.

In conclusion, 1-(2-Methyl-1,3-thiazol-4-yl)cyclohexan-1-amine (CAS: 1523321-44-9) represents a promising candidate for further drug development, with potential applications in both CNS disorders and antimicrobial therapy. Ongoing research efforts are focused on optimizing its pharmacological properties, improving synthetic routes, and conducting preclinical evaluations to advance its therapeutic potential. The compound's unique structural features and bioactivity make it a valuable subject of study in the field of chemical biology and medicinal chemistry.